Cas no 155014-05-4 (3-fluoro-5-Quinolinamine)

3-Fluoro-5-quinolinamine is a fluorinated quinoline derivative characterized by the presence of an amine group at the 5-position and a fluorine substituent at the 3-position of the quinoline ring. This compound serves as a valuable intermediate in medicinal chemistry and pharmaceutical research, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory pathways. The fluorine substitution enhances metabolic stability and binding affinity, while the amine group offers versatility for further functionalization. Its well-defined structure and high purity make it suitable for use in drug discovery and development. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common synthetic protocols.

3-fluoro-5-Quinolinamine structure

Product Name:3-fluoro-5-Quinolinamine

CAS No:155014-05-4

MF:C₉H₇FN₂

MW:162.163685083389

MDL:MFCD02752401

CID:207034

PubChem ID:154677

Update Time:2025-06-07

3-fluoro-5-Quinolinamine Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-5-Quinolinamine
- 3-fluoroquinolin-5-amine
- 5-Quinolinamine,3-fluoro-
- 3-Fluoro-5-aminoquinoline
- CCRIS 6825
- 5-Quinolimine,3-fluoro-(9CI)
- 5-Quinolinamine,3-fluoro-(9CI)
- D2WS2LC6PX
- AS-32779
- MFCD02752401
- 5-Amino-3-fluoroquinoline
- SCHEMBL3715305
- 5-Quinolinamine, 3-fluoro-
- A883681
- SY259064
- QXOIWROBEFMORO-UHFFFAOYSA-N
- DTXSID50165794
- 155014-05-4
- AKOS025146716
- AMY25859
- SB68533
- CS-0120580
- DB-228623
- MDL： MFCD02752401
- Inchi： 1S/C9H7FN2/c10-6-4-7-8(11)2-1-3-9(7)12-5-6/h1-5H,11H2
- InChI Key： QXOIWROBEFMORO-UHFFFAOYSA-N
- SMILES： FC1=CN=C2C=CC=C(C2=C1)N

Computed Properties

Exact Mass: 162.059
Monoisotopic Mass: 162.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 38.9A^2

Experimental Properties

Density: 1.315
Boiling Point: 320.8°Cat760mmHg
Flash Point: 147.8°C
Refractive Index: 1.676

3-fluoro-5-Quinolinamine Pricemore >>

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Chemenu	CM143004-1g	3-Fluoroquinolin-5-amine	155014-05-4	95%	1g	$872	2023-02-17
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